Cas no 350508-26-8 (4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-b-D-Glucuronide)

• Product Name: 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-b-D-Glucuronide
• CAS No: 350508-26-8
• MF: C₁₆H₂₁N₃O₈
• MW: 383.353244543076
• CID: 302804
• PubChem ID: 45039861
• Update Time: 2025-06-08

4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-b-D-glucopyranuronosyl-3-[4-(methylnitrosoamino)-1-oxobutyl]-,inner salt, stereoisomer (9CI)
• 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-β-D-Glucuronide
• 4-(METHYLNITROSAMINO)-1-(3-PYRIDYL)-1-BUTANONE N-B-D-GLUCURONIDE
• Pyridinium, 1-b-D-glucopyranuronosyl-3-[4-(methylnitrosoamino)-1-oxobutyl]-,inner salt, stereo...
• 1-b-D-Glucopyranuronosyl-3-[4-(methylnitrosoamino)-1-oxobutyl]-pyridinium
• 1--D-Glucopyranuronosyl-3-[4-(methylnitrosoamino)-1-oxobutyl]-pyridinium
• 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N--D-Glucuronide
• NNK-N-b-D-Glucuronide
• NNK-N--D-Glucuronide
• J-019841
• 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-beta-D-Glucuronide
• (3S,5S,6R)-3,4,5-trihydroxy-6-[3-[4-[methyl(nitroso)amino]butanoyl]pyridin-1-ium-1-yl]oxane-2-carboxylate
• 350508-26-8
• AKOS030241955
• 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-b-D-Glucuronide

• Inchi： 1S/C16H21N3O8/c1-18(17-26)6-3-5-10(20)9-4-2-7-19(8-9)15-13(23)11(21)12(22)14(27-15)16(24)25/h2,4,7-8,11-15,21-23H,3,5-6H2,1H3/t11?,12-,13-,14?,15+/m0/s1
• InChI Key： OCZWZVHMLRFHQX-PLWLXLEKSA-N
• SMILES： O1C(C(=O)[O-])[C@H](C([C@@H]([C@@H]1[N+]1C=CC=C(C(CCCN(C)N=O)=O)C=1)O)O)O

Computed Properties

• Exact Mass: 383.13300
• Monoisotopic Mass: 383.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164A^2
• XLogP3: -0.4

Experimental Properties

• Color/Form: NA
• Melting Point: 118-124°C
• Flash Point: 134.3±25.9 °C
• PSA: 163.67000
• LogP: -2.71980

4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-b-D-Glucuronide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Additional information on 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-b-D-Glucuronide

Introduction to 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-b-D-Glucuronide (CAS No. 350508-26-8) and Its Emerging Applications in Chemical Biology

4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-b-D-Glucuronide, identified by the chemical identifier CAS No. 350508-26-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development, particularly in the modulation of biological pathways associated with cellular signaling and metabolic processes. The inclusion of a pyridyl moiety and a glucuronide moiety in its molecular framework imparts unique biochemical properties that make it a valuable candidate for further investigation.

The molecular architecture of 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-b-D-Glucuronide encompasses a nitrosamine group, which is known for its role in various biochemical interactions, alongside a butanone backbone. The presence of the 3-pyridyl substituent enhances its binding affinity to specific biological targets, while the glucuronide conjugation improves its solubility and bioavailability, making it more suitable for therapeutic applications. These structural features have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of glucuronidated derivatives as pharmacologically active agents. Glucuronidation is a major phase II metabolic pathway that plays a crucial role in the detoxification and excretion of numerous xenobiotics and endogenous compounds. The glucuronide conjugation in 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-b-D-Glucuronide not only enhances its pharmacokinetic properties but also suggests potential applications in the treatment of metabolic disorders and inflammatory conditions. This has prompted researchers to investigate its role in modulating enzyme activities and receptor interactions.

One of the most compelling aspects of this compound is its potential in targeted drug delivery systems. The pyridyl group serves as a recognition element that can interact with specific biomolecules, enabling precise targeting of therapeutic agents to diseased cells or tissues. This property is particularly relevant in the context of oncology, where targeted therapies are being developed to selectively inhibit tumor growth while minimizing side effects. The glucuronide moiety, on the other hand, contributes to the stability and controlled release of the active pharmaceutical ingredient, ensuring sustained therapeutic efficacy.

Recent studies have highlighted the significance of nitrosamine derivatives in chemical biology. Nitrosamines are known for their ability to modulate enzyme function and cellular signaling pathways. In particular, compounds containing nitrosamine groups have been investigated for their potential role in cancer chemoprevention and treatment. The 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-b-D-Glucuronide structure combines the bioactivity of nitrosamines with the metabolic advantages of glucuronidation, creating a multifaceted compound with broad therapeutic implications.

The synthetic pathways for this compound have been optimized to ensure high yield and purity, making it feasible for large-scale production. Advanced synthetic techniques, including catalytic hydrogenation and enzymatic glycosylation, have been employed to construct the complex molecular framework efficiently. These synthetic advancements not only facilitate research but also pave the way for industrial-scale manufacturing, ensuring that future clinical trials can be conducted with sufficient quantities of the compound.

In terms of pharmacological activity, preliminary studies suggest that 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-b-D-Glucuronide exhibits potent inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These findings are particularly intriguing given the growing evidence linking these pathways to various chronic diseases, including cardiovascular disorders and neurodegenerative conditions. Further research is warranted to elucidate its exact mechanism of action and explore potential therapeutic applications.

The analytical characterization of this compound has been conducted using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These analytical methods have confirmed the structural integrity and purity of the compound, providing researchers with confidence in its use for experimental purposes. Additionally, computational modeling has been employed to predict possible interactions between this compound and biological targets, offering insights into its potential pharmacological effects.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before they can be approved for clinical use. In the case of 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-b-D-Glucuronide, preclinical studies are being conducted to evaluate its pharmacokinetic profile, toxicity profiles, and therapeutic potential. These studies are essential for understanding how the compound behaves within living systems and identifying any potential adverse effects that may need to be addressed before human trials can begin.

Given its unique structural features and promising preclinical data, 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone N-b-D-Glucuronide represents a significant advancement in chemical biology research. Its potential applications span multiple therapeutic areas, including oncology, metabolic disorders, and inflammatory conditions. As research continues to uncover new insights into its biological activity and pharmacological properties, this compound is poised to play a crucial role in shaping future therapeutic strategies.